Cas no 2229193-26-2 (4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid)

• Product Name: 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid
• CAS No: 2229193-26-2
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6449622
• PubChem ID: 165638975
• Update Time: 2025-05-26

4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid
• 2229193-26-2
• EN300-1730142

• Inchi： 1S/C11H16N2O4/c1-16-9-6-13-10(17-2)4-8(9)7(5-12)3-11(14)15/h4,6-7H,3,5,12H2,1-2H3,(H,14,15)
• InChI Key： MOWKATOJQWNFOY-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(CN)CC(=O)O)OC

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 94.7Ų

Additional information on 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid

Recent Advances in the Study of 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid (CAS: 2229193-26-2)

The compound 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid (CAS: 2229193-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of both amino and carboxylic acid functional groups, make it a versatile building block for the development of new pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of potential drug candidates targeting various diseases, including neurological disorders and cancer.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid exhibit promising inhibitory effects on specific enzyme systems. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against protein kinases involved in cancer cell proliferation. These findings suggest that further optimization of this scaffold could lead to the development of novel kinase inhibitors.

The pharmacokinetic properties of 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid have also been investigated in recent preclinical studies. Researchers have noted that the compound demonstrates favorable absorption characteristics and metabolic stability in animal models, making it a promising candidate for further drug development. However, challenges remain in improving its blood-brain barrier penetration for potential CNS applications.

From a synthetic chemistry perspective, new methodologies have been developed to efficiently produce 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid and its derivatives. A 2023 study published in Organic Letters described an innovative asymmetric synthesis route that significantly improves the yield and enantiomeric purity of this compound. These advances in synthetic approaches are expected to facilitate more extensive structure-activity relationship studies in the near future.

Looking ahead, researchers are particularly interested in exploring the potential of 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid as a scaffold for developing multifunctional drugs. Its ability to interact with multiple biological targets while maintaining drug-like properties makes it an attractive candidate for polypharmacological approaches. Current research efforts are focused on designing hybrid molecules that combine this scaffold with other pharmacophores to create novel therapeutic agents.

In conclusion, 4-amino-3-(2,5-dimethoxypyridin-4-yl)butanoic acid (CAS: 2229193-26-2) represents a promising chemical entity with diverse potential applications in drug discovery. The recent advances in its synthesis, biological evaluation, and structural optimization underscore its importance as a valuable tool in medicinal chemistry research. Continued investigation into this compound and its derivatives is expected to yield significant contributions to the development of new therapeutic agents in the coming years.